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Compound of Interest

Compound Name: Z-Arg(Boc)2-OH.CHA

Cat. No.: B11828966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data for the

compound with CAS number 145315-39-5, chemically identified as Nα-Z-Nω,Nω'-(di-tert-

butyloxycarbonyl)-L-arginine cyclohexylammonium salt (Z-Arg(Boc)₂-OH·CHA). This document

focuses on its solubility profile, provides a representative experimental protocol for solubility

determination, and illustrates its primary application in a key biochemical workflow.

Compound Identification
CAS Number 145315-39-5

Chemical Name
Nα-Z-Nω,Nω'-(di-tert-butyloxycarbonyl)-L-

arginine cyclohexylammonium salt

Synonyms Z-L-Arg(Boc)2-OH·CHA

Molecular Formula C₂₄H₃₆N₄O₈·C₆H₁₃N

Molecular Weight 607.75 g/mol

Appearance White powder

This compound is a specialized amino acid derivative primarily utilized in peptide synthesis as

a protecting group, which allows for the selective modification of other amino acids.[1] Its
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structure, featuring di-tert-butyloxycarbonyl protecting groups, is crucial for synthesizing

complex biomolecules.[1]

Solubility Data
Quantitative solubility data for Z-Arg(Boc)₂-OH·CHA is not readily available in published

literature. However, qualitative descriptions of its solubility have been reported. The following

table summarizes the known solubility characteristics.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble

Water Not Available -

Ethanol
Mentioned as a potential

solvent, but no definitive data
-

The cyclohexylammonium salt form of this compound is intended to enhance its compatibility

with biological systems and improve handling characteristics.[1]

Experimental Protocol: Equilibrium Solubility
Determination
While a specific, detailed experimental protocol for determining the solubility of Z-Arg(Boc)₂-

OH·CHA has not been published, a general and robust methodology for assessing the

equilibrium solubility of protected amino acids can be employed. The following protocol is a

representative example based on established principles.

Objective: To determine the equilibrium solubility of a test compound in a selected solvent

system at a specified temperature.

Materials:

Test Compound (Z-Arg(Boc)₂-OH·CHA)

Selected Solvent (e.g., DMSO, Water, Ethanol)
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Vials with screw caps

Orbital shaker or vortex mixer

Constant temperature incubator or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Syringe filters (e.g., 0.22 µm)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of the test compound to a series of vials. The excess is crucial to

ensure that a saturated solution is achieved.

Add a known volume of the selected solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature incubator or water bath set to the desired

temperature (e.g., 25 °C or 37 °C).

Agitate the samples using an orbital shaker or periodic vortexing for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Processing:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a short period to allow for the sedimentation of undissolved solids.
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Carefully withdraw a sample of the supernatant using a syringe.

Filter the supernatant through a syringe filter to remove any remaining solid particles.

Quantification:

Dilute the filtered supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Analyze the diluted samples using a validated HPLC method to determine the

concentration of the dissolved compound.

Prepare a calibration curve using standard solutions of the test compound of known

concentrations to accurately quantify the solubility.

Data Analysis:

Calculate the solubility of the test compound in the selected solvent, typically expressed in

mg/mL or mol/L.

The experiment should be performed in triplicate to ensure the reproducibility of the

results.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Z-Arg(Boc)₂-OH·CHA is a critical reagent in Solid-Phase Peptide Synthesis (SPPS), a

cornerstone technique in drug discovery and proteomics. SPPS allows for the stepwise

synthesis of peptides on a solid support (resin). The following diagram illustrates the general

workflow of the Fmoc-based SPPS process, where a protected amino acid like Z-Arg(Boc)₂-

OH·CHA would be incorporated.

Caption: Workflow of Solid-Phase Peptide Synthesis (SPPS).

This cyclical process, involving deprotection, washing, and coupling steps, allows for the

precise assembly of a peptide sequence.[2][3][4] The use of protected amino acids is

fundamental to prevent unwanted side reactions during the synthesis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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